Cas no 167626-65-5 (2-(4H-1,2,4-Triazol-4-yl)benzoic acid)

2-(4H-1,2,4-Triazol-4-yl)benzoic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-triazole moiety fused to a benzoic acid scaffold. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both the triazole ring and carboxylic acid functional group allows for diverse reactivity, enabling applications in medicinal chemistry, such as the development of enzyme inhibitors or antimicrobial agents. Its structural rigidity and hydrogen-bonding capabilities make it a valuable building block for designing compounds with enhanced binding affinity and metabolic stability. The product is typically characterized by high purity and consistent quality for research use.

2-(4H-1,2,4-Triazol-4-yl)benzoic acid structure

167626-65-5 structure

Product Name:2-(4H-1,2,4-Triazol-4-yl)benzoic acid

CAS No:167626-65-5

MF:C₉H₇N₃O₂

MW:189.170781373978

MDL:MFCD11983265

CID:1087783

PubChem ID:20565781

Update Time:2025-06-09

2-(4H-1,2,4-Triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4H-1,2,4-Triazol-4-yl)benzoic acid
- 2-(1,2,4-triazol-4-yl)benzoic acid
- benzoic acid, 2-(4H-1,2,4-triazol-4-yl)-
- LogP
- 2-(4H-1,2,4-triazol-4-yl)benzoic acid(SALTDATA: FREE)
- CS-0313683
- DB-116304
- BS-35765
- 167626-65-5
- AT12490
- 2-(4H-1,2,4-triazol-4-yl)benzoicacid
- AKOS000112639
- MFCD11983265
- STK667601
- SCHEMBL1672401
- DTXSID30608790
- MDL： MFCD11983265
- Inchi： 1S/C9H7N3O2/c13-9(14)7-3-1-2-4-8(7)12-5-10-11-6-12/h1-6H,(H,13,14)
- InChI Key： PFRSCKSDWKIZSR-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1N1C=NN=C1)=O

Computed Properties

Exact Mass: 189.05391
Monoisotopic Mass: 189.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 68Å²

Experimental Properties

PSA: 68.01

2-(4H-1,2,4-Triazol-4-yl)benzoic acid Pricemore >>

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TRC	H955675-50mg	2-(4H-1,2,4-triazol-4-yl)benzoic acid	167626-65-5		50mg	$ 50.00	2022-06-04
TRC	H955675-100mg	2-(4H-1,2,4-triazol-4-yl)benzoic acid	167626-65-5		100mg	$ 70.00	2022-06-04
TRC	H955675-500mg	2-(4H-1,2,4-triazol-4-yl)benzoic acid	167626-65-5		500mg	$ 275.00	2022-06-04
Matrix Scientific	176962-1g	2-(4H-1,2,4-Triazol-4-yl)benzoic acid	167626-65-5		1g	$540.00	2023-09-10
Matrix Scientific	176962-5g	2-(4H-1,2,4-Triazol-4-yl)benzoic acid	167626-65-5		5g	$1296.00	2023-09-10
Matrix Scientific	176962-10g	2-(4H-1,2,4-Triazol-4-yl)benzoic acid	167626-65-5		10g	$1872.00	2023-09-10
Chemenu	CM275542-1g	2-(4H-1,2,4-Triazol-4-yl)benzoic acid	167626-65-5	95%	1g	$277	2023-03-05
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abcr	AB268176-250 mg	2-(4H-1,2,4-Triazol-4-yl)benzoic acid	167626-65-5		250mg	€219.30	2023-04-26
abcr	AB268176-1 g	2-(4H-1,2,4-Triazol-4-yl)benzoic acid	167626-65-5		1g	€367.20	2023-04-26